Cas no 853104-97-9 (3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid)

3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid is a pyrrole-derived carboxylic acid ester with potential applications in pharmaceutical and organic synthesis. Its structure features a 4-methoxyphenyl substituent and an ethoxycarbonyl group, contributing to its versatility as an intermediate in heterocyclic chemistry. The compound’s methyl and propanoic acid moieties enhance its reactivity, making it suitable for further functionalization or derivatization. Its well-defined molecular framework allows for precise modifications, which may be advantageous in drug discovery or material science research. The product is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows.
3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid structure
853104-97-9 structure
Product Name:3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid
CAS No:853104-97-9
MF:C18H21NO5
MW:331.363045454025
MDL:MFCD12027253
CID:1836622
PubChem ID:15890408
Update Time:2025-06-15

3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-propanoic acid,3-(ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-
    • CS-0359474
    • LS-02387
    • MFCD12027253
    • 3-[3-ethoxycarbonyl-5-(4-methoxyphenyl)-2-methylpyrrol-1-yl]propanoic acid
    • ALBB-006706
    • AKOS000265531
    • 853104-97-9
    • SB63417
    • STK504070
    • 3-(3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl)propanoicacid
    • 3-[3-(ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methylpyrrol-1-yl]propanoic acid
    • 3-[3-(ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl]propanoic acid
    • 3-(3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid
    • 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid
    • MDL: MFCD12027253
    • Inchi: 1S/C18H21NO5/c1-4-24-18(22)15-11-16(13-5-7-14(23-3)8-6-13)19(12(15)2)10-9-17(20)21/h5-8,11H,4,9-10H2,1-3H3,(H,20,21)
    • InChI Key: WMVUJDSVGSAIGQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C2C=CC(=CC=2)OC)N(CCC(=O)O)C=1C)=O

Computed Properties

  • Exact Mass: 331.14197277g/mol
  • Monoisotopic Mass: 331.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 77.8Ų

3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid Pricemore >>

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3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid Related Literature

Additional information on 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid

Comprehensive Overview of 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid (CAS No. 853104-97-9)

3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid (CAS No. 853104-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole backbone and functional groups, is often explored for its potential applications in drug development and organic synthesis. Researchers are particularly interested in its molecular structure, which combines an ethoxycarbonyl group, a methoxyphenyl moiety, and a propanoic acid chain, offering versatile reactivity.

In recent years, the demand for highly functionalized pyrrole derivatives like 853104-97-9 has surged due to their role in designing bioactive molecules. The compound's 4-methoxyphenyl group, for instance, is a common pharmacophore found in many therapeutic agents, making it a valuable building block in medicinal chemistry. Its CAS number (853104-97-9) is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. Researchers are investigating eco-friendly approaches to produce 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid, such as using catalytic processes or green solvents. These efforts align with the global push toward green chemistry, a hot topic among scientists and policymakers. The compound's synthetic versatility also makes it a candidate for structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that pyrrole-based compounds like 853104-97-9 may exhibit anti-inflammatory or antioxidant properties, though further validation is required. This aligns with the growing consumer focus on natural and synthetic antioxidants, a frequently searched topic in health and wellness forums. The ethoxycarbonyl and propanoic acid functionalities further enhance its compatibility with enzyme targets, making it a promising scaffold for drug discovery.

From a technical standpoint, the chemical stability and solubility of 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid are key considerations for its practical use. These properties are often discussed in formulation science, particularly for oral drug delivery systems. The compound's logP value and hydrogen bonding capacity are also critical parameters for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a recurring theme in pharmaceutical research.

In summary, 3-3-(Ethoxycarbonyl)-5-(4-methoxyphenyl)-2-methyl-1H-pyrrol-1-ylpropanoic acid (CAS No. 853104-97-9) is a multifaceted compound with broad applications in drug development, organic synthesis, and material science. Its unique molecular architecture and functional diversity make it a subject of ongoing research, particularly in the context of sustainable chemistry and therapeutic innovation. As scientific inquiries continue, this compound is likely to remain a focal point in cutting-edge research.

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